Cas no 1261618-58-9 (3-(5'-Methoxy-2'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(5'-Methoxy-2'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261618-58-9
• MF: C₁₁H₁₁F₃O₄
• MW: 264.197854280472
• CID: 4988101
• Update Time: 2023-08-24

3-(5'-Methoxy-2'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Methoxy-2'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C11H11F3O4/c1-17-8-3-4-9(18-11(12,13)14)7(6-8)2-5-10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16)
• InChI Key： LZCALSPKPJWACW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1CCC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8